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Compound of Interest

Compound Name: 1-(Pyrazin-2-yl)ethanethiol

Cat. No.: B15239160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-(Pyrazin-2-yl)ethanethiol (CAS:

35250-53-4), a heterocyclic thiol with significant applications in the flavor and fragrance

industry. This document details its chemical and physical properties, outlines known synthetic

routes, and presents available spectral data. While its primary established role is as a flavoring

agent, this guide also addresses the current landscape of research into its potential biological

activities, noting the limited availability of peer-reviewed studies in this area. The information is

intended to serve as a foundational resource for researchers and professionals in organic

synthesis, food chemistry, and drug discovery.

Chemical and Physical Properties
1-(Pyrazin-2-yl)ethanethiol is a colorless to pale yellow liquid known for its potent, sulfurous,

and meaty aroma.[1][2][3] It is a key contributor to the flavor profiles of various food products.

[2][4] The compound's properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 35250-53-4 [1]

Molecular Formula C₆H₈N₂S [3]

Molecular Weight 140.21 g/mol [1]

Appearance Colorless to pale yellow liquid [1][3]

Odor Sulfurous, meaty, cabbage-like [1][2]

Boiling Point 105-110 °C at 20 mmHg [1]

Density 1.142 g/mL at 25 °C

Refractive Index
1.56000 to 1.57000 at 20.00

°C
[2]

Flash Point >110 °C (>230 °F) [2]

Solubility

Partially soluble in water;

soluble in most organic

solvents.

[5]

InChI
InChI=1S/C6H8N2S/c9-4-1-6-

5-7-2-3-8-6/h2-3,5,9H,1,4H2
[3]

SMILES SCCC1=NC=CN=C1 [3]

Synthesis and Manufacturing
The primary synthetic route to 1-(Pyrazin-2-yl)ethanethiol involves the precursor 2-

vinylpyrazine. While detailed, step-by-step industrial synthesis protocols are proprietary, the

general chemical transformations are understood.

Synthesis of 2-Vinylpyrazine
The precursor, 2-vinylpyrazine, can be synthesized via the condensation of 2-methylpyrazine

with formaldehyde, followed by dehydration of the resulting alcohol intermediate.[6] This

process is analogous to the synthesis of 2-vinylpyridine.[6]
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Conversion of 2-Vinylpyrazine to 1-(Pyrazin-2-
yl)ethanethiol
The conversion of 2-vinylpyrazine to the target thiol is achieved through the addition of a sulfur-

containing nucleophile across the vinyl group's double bond. One reported method involves the

reaction of 2-vinylpyrazine with hydrogen sulfide.[6]

Below is a diagram illustrating the logical workflow for the synthesis of 1-(Pyrazin-2-
yl)ethanethiol.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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